1-(4-fluorobenzoyl)-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: (4-fluorophenyl)-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H15FN2O3S2/c16-13-5-3-12(4-6-13)15(19)17-7-9-18(10-8-17)23(20,21)14-2-1-11-22-14/h1-6,11H,7-10H2
• InChI Key: QLDDQZYTTSCDRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H15FN2O3S2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives involves strategic functionalization to introduce various substituents, enhancing their chemical versatility and applicability. A typical synthesis might involve nucleophilic substitution reactions, condensation with carbonyl compounds, or amidation processes. For instance, Wu Qi (2014) discusses the synthesis of piperazine derivatives by connecting 1,3,4-thiadiazol with N-substituted piperazine, highlighting the effects of different solvents and reaction conditions on yields (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of piperazine derivatives, including the one , can be characterized using techniques like NMR, IR spectroscopy, and X-ray crystallography. These compounds often exhibit interesting conformational dynamics due to their flexible piperazine ring and the influence of substituents on the electronic and steric landscape. Studies on similar molecules, such as those by Sanjeevarayappa et al. (2015), have utilized X-ray diffraction to confirm structures and analyze intermolecular interactions (Sanjeevarayappa et al., 2015).